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Compound of Interest

Compound Name: 4'-Methylacetophenone-D10

Cat. No.: B1436296

In-Depth Technical Safety Guide: 4'-
Methylacetophenone-D10

Disclaimer: A specific Safety Data Sheet (SDS) for 4'-Methylacetophenone-D10 is not readily
available. This guide is based on the comprehensive safety data for the non-deuterated parent
compound, 4'-Methylacetophenone (CAS No. 122-00-9). The isotopic substitution of hydrogen
with deuterium is not expected to significantly alter the primary hazardous properties of the
molecule. However, it is imperative to consult the supplier-specific SDS upon receipt of the
chemical.

This technical guide provides a thorough overview of the safety, handling, and toxicological
information for 4'-Methylacetophenone-D10, intended for researchers, scientists, and
professionals in drug development.

Chemical Identification and Physicochemical
Properties

This section details the fundamental identifiers and physical characteristics of the compound.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

4'-Methylacetophenone

Synonyms Methyl p-tolyl ketone, 4-Acetyltoluene[1][2][3]
CAS Number 122-00-9[1][2][3]
EC Number 204-514-8[1][3]

Molecular Formula

CoH100[1][2][3]

Molecular Weight

134.18 g/mol [1][2]

Table 2: Physicochemical Properties

Property Value
Appearance Clear colorless to pale yellow liquid[4]
Odor Sweet, floral, fruity aroma[4]

Melting Point/Freezing Point

22 - 24 °C (72 - 75 °F)[5][6]

Boiling Point 226 °C (439 °F)[5][6]
Flash Point 82 °C (179.6 °F) - closed cup[6]
Density 1.004 g/mL at 20 °C; 1.005 g/mL at 25 °CJ[6]

Vapor Pressure

0.1 mbar @ 20 °C[7]

Water Solubility

0.37 g/L (at 15 °C)[8]

Solubility in Other Solvents

Soluble in ethanol and most organic solvents[4]

Hazard Identification and GHS Classification

This section outlines the potential hazards and classification according to the Globally

Harmonized System (GHS).

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]

Acute Toxicity (Oral) 4

[51[°]

] o H315: Causes skin irritation[1]

Skin Irritation 2

[5]
Flammable Liquids 4 H227: Combustible liquid[5]
Hazardous to the Aquatic o

3 H402: Harmful to aquatic life[5]

Environment, Acute Hazard

GHS Label Elements:

e Pictogram: GHSO07 (Exclamation Mark)[1][6]

 Signal Word: Warning[1][5][9]

Toxicological Information

This section summarizes the key toxicological data. The available information is primarily for

the non-deuterated compound.

Table 4: Acute Toxicity Data

Endpoint Species Route Value Reference
LD50 Rat Oral 1400 mg/kg [1]18]
o _ _ 500 mg/24H
Skin Irritation Rabbit Draize Test )
(Mild)
Skin ) ) Does not cause
N Guinea pig - : o [1]
Sensitization skin sensitization
Aquatic Toxicity Daphnia magna
- 31mg/l-48h [1][5]
(EC50) (Water flea)
Aquatic Toxicity Danio rerio
_ - 71 mg/l - 96 h [1]
(LC50) (Zebra fish)
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Summary of Health Effects:

 Ingestion: Harmful if swallowed, may cause gastrointestinal irritation with nausea, vomiting,
and diarrhea.[1]

o Skin Contact: Causes skin irritation.[1][5] Prolonged or repeated contact may lead to
defatting and dermatitis.

o Eye Contact: May cause eye irritation.

 Inhalation: May cause respiratory tract irritation. Due to its low vapor pressure at room
temperature, inhalation exposure is less likely unless the material is heated or misted.

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC, NTP, or OSHA.[1][5]

o Germ Cell Mutagenicity: No data available.[1]

e Reproductive Toxicity: No data available.[1]

Experimental Protocols

The Safety Data Sheets used as a reference for this guide summarize the results of
toxicological and safety testing. They do not provide detailed experimental protocols for these
studies. For in-depth methodologies, researchers should consult primary toxicological literature
and databases such as the ones referenced in the search results (e.g., Food and Cosmetics
Toxicology).[8]

Safe Handling and Disposal Workflow

The following diagram outlines the logical workflow for safely managing 4'-
Methylacetophenone-D10 from receipt to disposal in a laboratory environment.
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Workflow for Safe Handling of 4'-Methylacetophenone-D10

1. Receiving & Storage

Receive Shipment

A

Inspect Container for Leaks or Damage

Y

Store in a Tightly Closed Containerin a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources & Incompatibles

Initiate Experiment

2. Preparatio‘F & Handling

Don Personal Protective Equipment (PPE)
(Gloves, Safety Goggles, Lab Coat)

Work in a Fume Hood or
Well-Ventilated Area

Dispense and Use Chemical
Avoid contact and inhalation
Keep away from heat and open flames

3. Post—Evperiment

Decontaminate Work Area

A

Collect Waste in a Labeled,
Sealed Container

A

Wash Hands Thoroughly

4. Disposal

Dispose of Chemical Waste and
Contaminated Materials According to
Institutional and Regulatory Guidelines

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of 4'-Methylacetophenone-D10.
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Emergency Procedures

Table 5: First Aid Measures

Exposure Procedure
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a POISON CENTER or doctor

immediately.[1][9]

Skin Contact

Take off immediately all contaminated clothing.
Wash skin with plenty of soap and water. If skin

irritation occurs, get medical advice.[1][5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice.[2]

Inhalation

Move person to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial

respiration. Get medical attention.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][5]

o Specific Hazards: Combustible liquid.[5] Vapors are heavier than air and can travel to an

ignition source.[5] Hazardous combustion products include carbon oxides.[1][5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][5]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel. Ensure adequate ventilation and remove all

sources of ignition. Avoid contact with the substance and breathing vapors.[2][5]
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e Environmental Precautions: Prevent product from entering drains.[5]

e Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable, closed container for disposal.[5]

Exposure Controls and Personal Protection

Table 6: Exposure Control and Personal Protection

Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area or under a
chemical fume hood. Provide an eyewash

station and safety shower.[2]

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[1]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.[1]

Respiratory Protection

Not typically required with adequate ventilation.
If vapors or mists are generated, use a NIOSH-

approved respirator.[3]

Hygiene Measures

Wash hands thoroughly after handling. Do not

eat, drink, or smoke when using this product.[1]

[°]

Stability and Reactivity

o Chemical Stability: Stable under normal storage conditions.[1]

» Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[1][2]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[1][2]

e Hazardous Decomposition Products: Carbon oxides are formed during combustion.[1][5]
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e Hazardous Polymerization: Will not occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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